Cas no 1451391-99-3 (3-Fluoro-4-methoxy-5-trifluoromethylphenylboronic acid)

• Product Name: 3-Fluoro-4-methoxy-5-trifluoromethylphenylboronic acid
• CAS No: 1451391-99-3
• MF: C₈H₇BF₄O₃
• MW: 237.943996667862
• MDL: MFCD16295242
• CID: 4733259
• Update Time: 2025-10-24

3-Fluoro-4-methoxy-5-trifluoromethylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-methoxy-5-trifluoromethylphenylboronic acid
• (3-Fluoro-4-methoxy-5-(trifluoromethyl)phenyl)boronic acid
• BC001717
• Z1435

• MDL： MFCD16295242
• Inchi： 1S/C8H7BF4O3/c1-16-7-5(8(11,12)13)2-4(9(14)15)3-6(7)10/h2-3,14-15H,1H3
• InChI Key： CZPHNKXASONXJX-UHFFFAOYSA-N
• SMILES： FC1=CC(B(O)O)=CC(C(F)(F)F)=C1OC

Computed Properties

• Exact Mass: 238.042
• Monoisotopic Mass: 238.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-Fluoro-4-methoxy-5-trifluoromethylphenylboronic acid

Comprehensive Overview of 3-Fluoro-4-methoxy-5-trifluoromethylphenylboronic acid (CAS No. 1451391-99-3)

3-Fluoro-4-methoxy-5-trifluoromethylphenylboronic acid (CAS No. 1451391-99-3) is a highly specialized boronic acid derivative that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and material science. This compound, characterized by its unique fluoro and trifluoromethyl substituents, serves as a critical building block for the development of advanced small molecule drugs and functional materials. Its molecular structure, featuring a phenylboronic acid core, enables versatile applications in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern catalysis and drug discovery.

The growing demand for fluorinated boronic acids like 3-Fluoro-4-methoxy-5-trifluoromethylphenylboronic acid is driven by their exceptional bioavailability and metabolic stability, making them indispensable in the design of next-generation therapeutics. Researchers are particularly interested in its potential to enhance the binding affinity of drug candidates targeting kinases and GPCRs, two of the most sought-after protein families in oncology and CNS disorders. Additionally, its electron-withdrawing properties contribute to improved reaction yields in palladium-catalyzed transformations, a hot topic in green chemistry and sustainable synthesis.

In the context of material science, CAS No. 1451391-99-3 is explored for its role in constructing organic electronic components, such as OLEDs and sensors, due to its ability to fine-tune electrochemical properties. The compound’s trifluoromethyl group is pivotal for achieving desired lipophilicity and thermal stability, addressing key challenges in flexible electronics and optoelectronic devices. Recent studies highlight its compatibility with π-conjugated systems, aligning with the industry’s shift toward high-performance organic materials.

From an analytical chemistry perspective, 3-Fluoro-4-methoxy-5-trifluoromethylphenylboronic acid is often utilized as a chromatographic standard or NMR reference due to its distinct spectroscopic signatures. Its stability under ambient conditions and solubility in common polar aprotic solvents (e.g., DMF, DMSO) further enhance its practicality in high-throughput screening workflows. These attributes resonate with the increasing focus on automated synthesis platforms and AI-driven molecular design, where reliable chemical intermediates are paramount.

The synthesis and handling of CAS No. 1451391-99-3 adhere to stringent quality control protocols, ensuring consistency for GMP-compliant applications. Innovations in flow chemistry have further optimized its production, reducing reaction times and waste generation—a response to the pharmaceutical industry’s push for cost-effective and eco-friendly processes. This aligns with global trends like circular economy and carbon footprint reduction, which dominate discussions in chemical manufacturing.

As the scientific community continues to explore structure-activity relationships (SAR), 3-Fluoro-4-methoxy-5-trifluoromethylphenylboronic acid remains a focal point for medicinal chemists investigating allosteric modulators and proteolysis-targeting chimeras (PROTACs). Its compatibility with click chemistry and bioorthogonal reactions also opens avenues in bioconjugation and diagnostic probe development, addressing unmet needs in precision medicine.

In summary, 3-Fluoro-4-methoxy-5-trifluoromethylphenylboronic acid (CAS No. 1451391-99-3) exemplifies the convergence of synthetic utility and multidisciplinary innovation. Its relevance spans drug discovery, advanced materials, and analytical methodologies, reflecting the compound’s adaptability to evolving scientific paradigms. For researchers seeking high-purity boronic acids or tailored synthetic building blocks, this derivative stands as a testament to the transformative potential of organoboron chemistry.